Cas no 946295-90-5 ((3-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: (3-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 946295-90-5
• MF: C₁₇H₁₃Cl₂N₃O₂
• MW: 362.210021734238
• CID: 5443356
• Update Time: 2025-05-28

(3-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• LRMMKPLYTRTFHM-UHFFFAOYSA-N
• (3-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C17H13Cl2N3O2/c1-11-16(17(23)24-10-12-3-2-4-14(19)9-12)20-21-22(11)15-7-5-13(18)6-8-15/h2-9H,10H2,1H3
• InChI Key： LRMMKPLYTRTFHM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C)=C(C(OCC2=CC=CC(Cl)=C2)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (3-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of (3-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946295-90-5)

The compound (3-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate, identified by its CAS No. 946295-90-5, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This triazole-based derivative features a unique structural framework, combining a 1,2,3-triazole core with substituted phenyl rings, making it a subject of interest for researchers exploring novel bioactive compounds and functional materials.

In recent years, the scientific community has shown increasing interest in triazole derivatives due to their versatile applications. The presence of both 3-chlorophenyl and 4-chlorophenyl groups in this compound enhances its potential for interactions with biological targets, which is a key focus in drug discovery. Researchers are particularly intrigued by its potential as a scaffold for antimicrobial agents, given the rising global concern over antibiotic resistance. This aligns with current trends where users frequently search for terms like "new antimicrobial compounds" or "triazole-based drug candidates."

The synthesis of CAS No. 946295-90-5 involves multi-step organic reactions, often utilizing click chemistry methodologies, which are highly efficient and selective. This approach is widely discussed in academic circles, as evidenced by the popularity of search queries such as "click chemistry in drug design" and "triazole synthesis techniques." The compound's carboxylate ester functionality further adds to its reactivity, enabling derivatization for various applications, including polymer science and agrochemical research.

From a material science perspective, the chlorophenyl-substituted triazole structure offers intriguing possibilities for designing photoactive materials or organic semiconductors. This is particularly relevant given the surge in interest around organic electronics and sustainable materials, topics that dominate search engine trends in the chemical industry. The compound's potential role in OLEDs or sensors is an area of active investigation, reflecting the broader demand for eco-friendly alternatives to conventional materials.

Analytical characterization of (3-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are critical for verifying its purity and structural integrity, which are essential for reproducible research outcomes. The compound's stability under various conditions is also a topic of interest, as users often search for "stable triazole derivatives" or "thermal properties of heterocyclic compounds."

In conclusion, CAS No. 946295-90-5 represents a compelling example of how triazole chemistry continues to drive innovation across multiple disciplines. Its dual functionality as a potential bioactive agent and material precursor underscores its versatility, making it a valuable subject for ongoing research. As the scientific community increasingly focuses on sustainable chemistry and targeted drug design, compounds like this will likely remain at the forefront of exploratory studies and industrial applications.